Cas no 1259962-12-3 (2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid)

• Product Name: 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid
• CAS No: 1259962-12-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6511865
• PubChem ID: 54846700
• Update Time: 2025-05-24

2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid
• 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid
• Phenylalanine, 2-(1-methylethoxy)-

• Inchi： 1S/C12H17NO3/c1-8(2)16-11-6-4-3-5-9(11)7-10(13)12(14)15/h3-6,8,10H,7,13H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key： NOUCVJDBQYRKBX-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1OC(C)C)N

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±32.0 °C(Predicted)
• pka: 2.34±0.10(Predicted)

Additional information on 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid

Recent Advances in the Study of 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid (CAS: 1259962-12-3)

The compound 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid (CAS: 1259962-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid exhibits notable activity in targeting enzymes involved in inflammatory and metabolic disorders. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding affinity and selectivity, providing a foundation for further optimization.

In addition to its pharmacological potential, recent synthetic studies have explored more efficient and scalable routes for the production of 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid. Novel catalytic methods and green chemistry approaches have been reported, aiming to reduce the environmental impact and cost of large-scale synthesis. These advancements are critical for facilitating the compound's transition from the laboratory to clinical applications.

Furthermore, the safety and pharmacokinetic profile of 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid have been evaluated in preclinical models. Early results indicate favorable bioavailability and a manageable toxicity profile, although further studies are required to address potential off-target effects and long-term safety concerns. These findings underscore the compound's potential as a viable candidate for further development.

Looking ahead, ongoing research aims to explore the therapeutic efficacy of 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid in disease models, with a particular focus on chronic inflammatory conditions and metabolic syndromes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The compound's unique chemical scaffold and biological activity position it as a promising avenue for future drug discovery.

In conclusion, the recent advancements in the study of 2-amino-3-2-(propan-2-yloxy)phenylpropanoic acid (CAS: 1259962-12-3) highlight its potential as a multifaceted therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical applications and address remaining challenges in its pharmacological and synthetic optimization.